![molecular formula C14H15NO B1267176 [2-(Benzylamino)phenyl]methanol CAS No. 1722-07-2](/img/structure/B1267176.png)
[2-(Benzylamino)phenyl]methanol
Overview
Description
Scientific Research Applications
Enhanced Enantioselectivity in Chirality
Electrochemical oxidation of N-acylated serine derivatives in methanol has been found to yield optically active methoxylated compounds with significant enantioselectivity, influenced by bulky N-protecting groups (Wanyoike, Onomura, Maki, & Matsumura, 2002).
Structural Insights from Synthesis Studies
Synthesis studies of phenyl(2-phenyl-2,3-dihydro-1H-perimidin-2-yl)methanone and its conversion to corresponding alcohols have provided valuable structural and mechanistic insights, especially when using single-crystal X-ray diffraction analysis (Anga, Biswas, Kottalanka, Mallik, & Panda, 2014).
Aza-Piancatelli Rearrangement/Michael Reaction
Furan-2-yl(phenyl)methanol derivatives have been used in the aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol, demonstrating high selectivity and yield in the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives (Reddy, Reddy, Lakshumma, Narasimhulu, Yadav, Sridhar, Reddy, & Kunwar, 2012).
N-Methylation of Amines and Transfer Hydrogenation
Methanol's potential as a hydrogen source and C1 synthon has been utilized in N-methylation of amines and transfer hydrogenation of nitroarenes, employing RuCl3.xH2O as a catalyst. This method is notable for its selectivity and yields, as well as its application in pharmaceutical agent synthesis (Sarki, Goyal, Tyagi, Puttaswamy, Narani, Ray, & Natte, 2021).
Optical Resolution in Crystallography
The optical resolution of 1,2-Bis(formylamino)benzene from methanol has been achieved, providing valuable data on molecular configurations and conformation, essential for crystallographic studies (Azumaya, Okamoto, & Takayanagi, 2003).
Electrophilic Reactivity Studies
Research on the electrophilic reactivity of certain compounds in methanol has enhanced our understanding of molecular electrophilicity in extended conjugated systems. This research is crucial for understanding reaction mechanisms in organic chemistry (Ferreira, Sánchez-Coronilla, Togashi, Ferreira, Ascenso, & Costa, 2012).
properties
IUPAC Name |
[2-(benzylamino)phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c16-11-13-8-4-5-9-14(13)15-10-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZVGAWSZFRYTTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=CC=C2CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10304460 |
Source
|
| Record name | [2-(benzylamino)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10304460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Benzylamino)phenyl]methanol | |
CAS RN |
1722-07-2 |
Source
|
| Record name | NSC165833 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=165833 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [2-(benzylamino)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10304460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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